Cas no 139558-50-2 (2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid)

2-{[(tert-Butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid is a protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and a 2-methylphenyl side chain. This compound is valuable in peptide synthesis, where the Boc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild acidic conditions. The aromatic methyl substitution enhances steric and electronic properties, making it useful for structural modifications in medicinal chemistry and drug development. Its high purity and stability under standard storage conditions ensure reliable performance in organic transformations. The compound is particularly suitable for applications requiring controlled amine reactivity, such as solid-phase peptide synthesis or the preparation of chiral intermediates.

2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid structure

139558-50-2 structure

Product Name:2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid

CAS No:139558-50-2

MF:C₁₅H₂₁NO₄

MW:279.33154463768

CID:144935

PubChem ID:2733450

Update Time:2025-10-29

2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-
- SY106919
- (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(2-methylphenyl)propionicacid
- 2-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoicacid
- 2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid
- 3-(2-methylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
- FT-0651875
- SCHEMBL269930
- W18600
- AKOS023283859
- AB06736
- F2147-6570
- MFCD00671403
- FT-0600667
- BOC-D-2-METHYLPHE
- 2-((t-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid (Boc-DL-Phg(2-Me)-OH)
- 139558-50-2
- BOC-DL-2'-METHYLPHENYLALANINE, 98
- PCGOCPOJLMLJAR-UHFFFAOYSA-N
- BOC-DL-2'-METHYLPHENYLALANINE,98
- MFCD01320676
- N-Boc-2-methyl-D-phenylalanine
- EN300-1217943
- AB06730
- AKOS000279291
- N-Boc-2-methyl-DL-phenylalanine
- 2-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid
- CS-0445949
- LS-14427
- Boc-D-2-Methylphenylalanine
- MFCD00671390
- SY122182
- Inchi： 1S/C15H21NO4/c1-10-7-5-6-8-11(10)9-12(13(17)18)16-14(19)20-15(2,3)4/h5-8,12H,9H2,1-4H3,(H,16,19)(H,17,18)
- InChI Key： PCGOCPOJLMLJAR-UHFFFAOYSA-N
- SMILES： O(C(NC(C(=O)O)CC1C=CC=CC=1C)=O)C(C)(C)C

Computed Properties

Exact Mass: 278.1393
Monoisotopic Mass: 279.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: -1
XLogP3: 3.5
Topological Polar Surface Area: 78.5

Experimental Properties

Color/Form: Not available
Density: 1.1083 (rough estimate)
Melting Point: 125-129°C
Boiling Point: 422.1°C (rough estimate)
Refractive Index: 1.5130 (estimate)
PSA: 78.46
Solubility: Not available

2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N301356-100mg	N-Boc-2-Methyl-DL-phenylalanine	139558-50-2		100mg	$ 50.00	2022-06-03
TRC	N301356-500mg	N-Boc-2-Methyl-DL-phenylalanine	139558-50-2		500mg	$ 70.00	2022-06-03
TRC	N301356-1g	N-Boc-2-Methyl-DL-phenylalanine	139558-50-2		1g	$ 115.00	2022-06-03
A2B Chem LLC	AE65743-25g	2-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid	139558-50-2	97%	25g	$460.00	2024-04-20
A2B Chem LLC	AE65743-1g	2-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid	139558-50-2	97%	1g	$65.00	2024-04-20
A2B Chem LLC	AE65743-5g	2-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid	139558-50-2	97%	5g	$160.00	2024-04-20
Enamine	EN300-1217943-0.05g	2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid	139558-50-2		0.05g	$372.0	2023-07-10
Enamine	EN300-1217943-0.1g	2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid	139558-50-2		0.1g	$389.0	2023-07-10
Enamine	EN300-1217943-0.25g	2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid	139558-50-2		0.25g	$407.0	2023-07-10
Enamine	EN300-1217943-0.5g	2-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)propanoic acid	139558-50-2		0.5g	$425.0	2023-07-10